Benzoic acid;7-oxabicyclo[4.1.0]hepta-2,4-dien-2-ylmethanol

• CAS No.: 62769-47-5
• Molecular Formula: C14H14O4
• Molecular Weight: 246.26 g/mol
• IUPAC Name: benzoic acid;7-oxabicyclo[4.1.0]hepta-2,4-dien-2-ylmethanol
• InChI: InChI=1S/C7H8O2.C7H6O2/c8-4-5-2-1-3-6-7(5)9-6;8-7(9)6-4-2-1-3-5-6/h1-3,6-8H,4H2;1-5H,(H,8,9)
• InChI Key: CFJWWZMSGJRBNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)O.C1=CC2C(O2)C(=C1)CO

Description

Benzoic acid;7-oxabicyclo[410]hepta-2,4-dien-2-ylmethanol is a complex organic compound with a unique bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzoic acid;7-oxabicyclo[4.1.0]hepta-2,4-dien-2-ylmethanol typically involves the reaction of benzoic acid with 7-oxabicyclo[4.1.0]hepta-2,4-dien-2-ylmethanol under specific conditions. The reaction is carried out in the presence of a catalyst, often a strong acid or base, to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

Benzoic acid;7-oxabicyclo[4.1.0]hepta-2,4-dien-2-ylmethanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the compound into simpler molecules.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include strong acids, bases, oxidizing agents, and reducing agents. The reaction conditions, such as temperature and pressure, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or alkanes.

Scientific Research Applications

Benzoic acid;7-oxabicyclo[4.1.0]hepta-2,4-dien-2-ylmethanol has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a model compound for studying reaction mechanisms.

Biology: The compound’s unique structure makes it a subject of interest in biochemical studies.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism by which Benzoic acid;7-oxabicyclo[4.1.0]hepta-2,4-dien-2-ylmethanol exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biochemical effects.

Comparison with Similar Compounds

Similar Compounds

• Cyclohexane, 1,2-epoxy-
• Cyclohexene epoxide
• Cyclohexene oxide
• Cyclohexene 1-oxide
• Cyclohexylene oxide
• Tetramethyleneoxirane
• 1,2-Cyclohexene oxide
• 1,2-Epoxycyclohexane

Uniqueness

Benzoic acid;7-oxabicyclo[4.1.0]hepta-2,4-dien-2-ylmethanol stands out due to its unique bicyclic structure and the presence of both benzoic acid and oxabicycloheptane moieties.